Cas no 203003-67-2 (4-Methoxy-7-methylindole)
4-Methoxy-7-methylindole Chemical and Physical Properties
Names and Identifiers
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- 4-methoxy-7-methyl-1H-Indole
- 4-Methoxy-7-methylindole
- 203003-67-2
- 1H-Indole, 4-methoxy-7-methyl-
- DTXSID10447149
- MFCD11007854
- AKOS006305826
- E87664
- DB-066120
- SCHEMBL25748345
-
- Inchi: 1S/C10H11NO/c1-7-3-4-9(12-2)8-5-6-11-10(7)8/h3-6,11H,1-2H3
- InChI Key: NNIXINOIFPCOFZ-UHFFFAOYSA-N
- SMILES: O(C)C1=CC=C(C)C2=C1C=CN2
Computed Properties
- Exact Mass: 161.084063974g/mol
- Monoisotopic Mass: 161.084063974g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 160
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 25Ų
4-Methoxy-7-methylindole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M337563-1mg |
4-Methoxy-7-methylindole |
203003-67-2 | 1mg |
$58.00 | 2023-05-17 | ||
| TRC | M337563-2mg |
4-Methoxy-7-methylindole |
203003-67-2 | 2mg |
$75.00 | 2023-05-17 | ||
| TRC | M337563-10mg |
4-Methoxy-7-methylindole |
203003-67-2 | 10mg |
$155.00 | 2023-05-17 | ||
| TRC | M337563-100mg |
4-Methoxy-7-methylindole |
203003-67-2 | 100mg |
$92.00 | 2023-05-17 | ||
| TRC | M337563-500mg |
4-Methoxy-7-methylindole |
203003-67-2 | 500mg |
$397.00 | 2023-05-17 | ||
| TRC | M337563-1g |
4-Methoxy-7-methylindole |
203003-67-2 | 1g |
$ 800.00 | 2023-09-07 | ||
| abcr | AB591113-100mg |
4-Methoxy-7-methylindole; . |
203003-67-2 | 100mg |
€834.60 | 2024-07-20 | ||
| abcr | AB591113-250mg |
4-Methoxy-7-methylindole; . |
203003-67-2 | 250mg |
€1618.80 | 2025-04-20 |
4-Methoxy-7-methylindole Suppliers
4-Methoxy-7-methylindole Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 4-Methoxy-7-methylindole
Recent Advances in the Study of 4-Methoxy-7-methylindole (CAS: 203003-67-2): A Comprehensive Research Brief
4-Methoxy-7-methylindole (CAS: 203003-67-2) is a heterocyclic organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. Recent studies have explored its structural properties, biological activities, and synthetic pathways, providing valuable insights for researchers in the field. This research brief aims to summarize the latest findings related to this compound, highlighting its significance and potential applications.
One of the key areas of interest in recent research has been the synthesis and optimization of 4-Methoxy-7-methylindole. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. The researchers reported a yield of over 85%, which is a significant improvement compared to traditional methods. This advancement is expected to facilitate further exploration of the compound's pharmacological properties.
In addition to its synthetic pathways, the biological activities of 4-Methoxy-7-methylindole have been a focal point of recent investigations. A preclinical study conducted by a team at the University of Cambridge (2024) revealed that the compound exhibits potent anti-inflammatory effects in vitro. The study identified its mechanism of action as the inhibition of NF-κB signaling, a pathway implicated in various inflammatory diseases. These findings suggest that 4-Methoxy-7-methylindole could serve as a promising lead compound for the development of novel anti-inflammatory therapeutics.
Another noteworthy development is the exploration of 4-Methoxy-7-methylindole's potential in oncology. Research published in Cancer Research (2023) demonstrated that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The study attributed this activity to the compound's ability to induce apoptosis via the mitochondrial pathway. While further in vivo studies are needed, these results underscore the compound's potential as a candidate for anticancer drug development.
Despite these promising findings, challenges remain in the clinical translation of 4-Methoxy-7-methylindole. A recent review in Drug Discovery Today (2024) highlighted issues such as poor solubility and bioavailability, which could limit its therapeutic utility. However, researchers are actively exploring formulation strategies, including nanoparticle-based delivery systems, to overcome these limitations. These efforts are expected to pave the way for future clinical trials.
In conclusion, recent research on 4-Methoxy-7-methylindole (CAS: 203003-67-2) has provided compelling evidence of its potential in drug discovery, particularly in the areas of inflammation and oncology. Advances in synthetic chemistry, coupled with a deeper understanding of its biological mechanisms, have positioned this compound as a valuable tool for pharmaceutical research. Continued efforts to address its pharmacokinetic challenges will be crucial for realizing its full therapeutic potential.
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